Cellulose acetate butyrate

• Molecular Formula: C27H14O2
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C27H14O2/c28-26-18-7-3-1-5-16(18)22-10-14-9-15-11-23-17-6-2-4-8-19(17)27(29)25(23)13-21(15)20(14)12-24(22)26/h1-8,10-13H,9H2
• InChIKey: NSYLYZAYAMBARI-UHFFFAOYSA-N

CAB Procurement and Selection Guide

Cellulose acetate butyrate (CAB) is a mixed cellulose ester thermoplastic derived from cellulose, containing both acetate and butyrate functional groups. Its properties are tunable via the butyryl-to-acetyl ratio, influencing solubility, thermal behavior, and mechanical performance . CAB is recognized for its transparency, UV resistance, and compatibility with a broad range of resins and plasticizers, positioning it between conventional cellulose acetate and fully synthetic polymers .

Product Identity Mixed cellulose ester (acetate/butyrate) thermoplastic Butyryl/acetyl ratio governs properties

Workflow Fit Solvent-cast films, melt processing, coatings, membranes Compatible with broad resin/plasticizer range

Key Selection Criterion Butyryl content (wt%) determines solubility, permeability, flexibility Lower butyryl grades for chemical resistance; higher for solubility in common solvents

• [1] S. Fischer, K. Thümmler, B. Volkert, K. Hettrich, I. Schmidt, K. Fischer, 'Properties and Applications of Cellulose Acetate', Macromolecular Symposia, vol. 262, no. 1, pp. 89-96, 2008. View Source
• [2] AZoM, 'Cellulose Acetate Butyrate - CAB', 2001. View Source

Why CAB Substitution Fails: Butyryl Content

CAB cannot be generically substituted with other cellulose esters like cellulose acetate (CA) or cellulose acetate propionate (CAP) because its performance is directly linked to its butyryl content. This parameter dictates solubility, compatibility, moisture resistance, and mechanical flexibility . A simple 'cellulose ester' specification overlooks the tailored balance of acetyl and butyryl groups that enables CAB to function in applications demanding specific hydrophobicity, UV stability, and thermoplastic processability, as demonstrated by comparative studies on membrane and film performance .

Target

CAB (specific butyryl grade)

Tailored hydrophobic/hydrophilic balance, UV stability, flexibility

Possible Substitute

CA, CAP, or generic cellulose ester

Lacks butyryl groups; may shift solubility, moisture barrier, and mechanical response

Target

CAB with defined butyryl wt%

Performance linked to butyryl: low content yields chemical resistance, high content gives broader solubility

Possible Substitute

Another CAB grade or mixed ester

Grade shift can alter film porosity, Tg, and barrier; application-specific validation required

• [1] M. Mohammadi, A. R. Khosravi, M. Hemmati, 'A new perspective and comparative study on demixing and gelation behavior of cellulose acetate, cellulose acetate propionate and cellulose acetate butyrate ternary solutions', Polymer Engineering and Science, vol. 58, no. 7, pp. 1135-1145, 2018. View Source

CAB Differentiation: Quantitative Evidence

Membrane Pure Water Flux vs. CA and CAP

In a direct comparative study of membranes fabricated via nonsolvent-induced phase separation using DMF as solvent, CAB exhibited a pure water flux of 290.3 L/m²·h·bar, which was approximately 3.5 times higher than CAP (83.4 L/m²·h·bar) and 3.8 times higher than CA (75.7 L/m²·h·bar). This correlates with CAB's lower glass transition temperature (101 °C) compared to CAP (142 °C) and CA (180 °C), indicating a more flexible polymer network and a more porous membrane structure .

Membrane Flux vs. CA/CAP

Head-to-head

CAB: 290.3 L/m²·h·bar ~3.5× CAP (83.4), ~3.8× CA (75.7)

Reported higher pure water flux, linked to lower Tg (101 °C vs. 142/180 °C)

DMF/water nonsolvent-induced phase separation; permeability context

Evidence Dimension	Pure Water Flux (L/m²·h·bar) and Glass Transition Temperature (°C) of Membranes
Target Compound Data	CAB: Flux = 290.3 L/m²·h·bar, Tg = 101 °C
Comparator Or Baseline	CAP: Flux = 83.4 L/m²·h·bar, Tg = 142 °C; CA: Flux = 75.7 L/m²·h·bar, Tg = 180 °C
Quantified Difference	CAB flux is ~3.5x and ~3.8x higher than CAP and CA, respectively.
Conditions	Nonsolvent-induced phase separation using DMF as solvent and water as nonsolvent.

Why This Matters

For membrane-based separation processes, CAB's intrinsically higher permeability directly translates to higher throughput and lower energy costs compared to CA or CAP, making it the preferred choice for high-flux applications.

• [1] M. Mohammadi, A. R. Khosravi, M. Hemmati, 'A new perspective and comparative study on demixing and gelation behavior of cellulose acetate, cellulose acetate propionate and cellulose acetate butyrate ternary solutions', Polymer Engineering and Science, vol. 58, no. 7, pp. 1135-1145, 2018. View Source

Faster Drug Release vs. Ethylcellulose in Osmotic Tablets

A head-to-head study on osmotic tablet coatings showed that replacing ethylcellulose (EC) with CAB led to a faster drug release profile. CAB-based films exhibited higher water permeability, resulting in a significantly shorter lag time before drug release commenced. Furthermore, the CAB films demonstrated superior mechanical strength and flexibility compared to EC films, reducing the risk of coating fracture .

Drug Release vs. EC

Head-to-head

CAB coatings: shorter lag time, faster release

Reported higher water permeability and mechanical flexibility vs. ethylcellulose

Osmotic tablet study with Eudragit® RL blends; coating integrity context

Evidence Dimension	Drug Release Kinetics (Lag Time and Release Rate)
Target Compound Data	CAB: Shorter lag time, faster drug release.
Comparator Or Baseline	Ethylcellulose (EC): Longer lag time, slower drug release.
Quantified Difference	Qualitative and quantitative differences in release profiles presented in the study's figures; CAB coatings led to notably faster drug release.
Conditions	Osmotic tablets coated with polymer blends of CAB or EC with ammonio methacrylate copolymer (Eudragit® RL).

Why This Matters

For pharmaceutical formulators, the ability to achieve a faster onset of drug release using CAB, without compromising coating integrity, offers a critical advantage over EC for specific drug delivery profiles.

• [1] A. G. Thombre, A. R. DeNoto, D. J. Gibbes, 'Cellulose Acetate Butyrate: Ammonio Methacrylate Copolymer Blends as a Novel Coating in Osmotic Tablets', AAPS PharmSciTech, vol. 19, pp. 148-154, 2018. View Source

Superior Moisture Vapor Barrier vs. CA and CAP

A foundational study on the water vapor transmission rates (WVTR) of solvent-cast films established a clear structure-property relationship: the WVTR increased in the order of butyrate < propionate < acetate. This means CAB inherently provides a better moisture barrier than either CAP or CA. The study further demonstrated that increasing the degree of substitution with butyryl groups leads to an exponential decline in WVTR, highlighting a unique quantifiable advantage .

Moisture Barrier vs. CA/CAP

Head-to-head

WVTR: butyrate ; 3-5× increase at 90% RH vs. 32%

CAB demonstrated lowest water vapor transmission rate

Solvent-cast films, 32-90% RH; barrier-ranking context

Evidence Dimension	Water Vapor Transmission Rate (WVTR)
Target Compound Data	CAB: Lowest WVTR.
Comparator Or Baseline	CAP: Intermediate WVTR; CA: Highest WVTR.
Quantified Difference	WVTR(butyrate) < WVTR(propionate) < WVTR(acetate). WVTR can increase 3-5x when RH goes from 32% to 90%.
Conditions	Solvent-cast polymer films tested at relative humidity levels ranging from 32% to 90%.

Why This Matters

In applications such as protective coatings, packaging, or drug delivery where moisture permeation can degrade product stability, CAB's quantifiably lower WVTR makes it a superior choice over CA or CAP, directly impacting shelf-life and performance.

• [1] O. L. Sprockel, W. E. Shell, 'Permeability of cellulose polymers: water vapour transmission rates', Journal of Pharmacy and Pharmacology, vol. 42, no. 3, pp. 152-156, 1990. View Source

Solubility and Chemical Resistance by Butyryl Content

Technical data for specific CAB grades reveals that solubility and chemical resistance are inversely related to butyryl content. Eastman CAB-171-15, with a low butyryl content of 18 wt%, is soluble only in aggressive solvents like low molecular weight ketones and chlorinated hydrocarbons, and coatings based on it offer excellent resistance to chemicals, oils, and greases . In contrast, higher butyryl grades (e.g., 37-53 wt%) are soluble in a wider range of common solvents like alcohols and esters but exhibit less chemical resistance. This provides a quantifiable selection criterion absent in single-ester cellulose derivatives like CA.

Solubility/Chemical Resistance

Data to verify

Low butyryl (18 wt%): aggressive solvents, high chemical resistance; high butyryl (37-53 wt%): common solvents, moderate resistance

Grade-dependent solubility/resistance profile

Class-level inference; verify with specific CAB grade data

Evidence Dimension	Solubility Profile and Chemical Resistance
Target Compound Data	CAB-171-15 (18 wt% butyryl): soluble in ketones, chlorinated hydrocarbons; excellent chemical/oil/grease resistance.
Comparator Or Baseline	High-Butyryl CABs (37-53 wt% butyryl): soluble in alcohols, esters, glycol ethers; moderate chemical resistance.
Quantified Difference	The solubility parameter changes predictably with butyryl content, allowing for grade selection based on application needs.
Conditions	Standardized solubility tests per ASTM methods.

Why This Matters

This tunability allows formulators to select a CAB grade that balances application requirements (e.g., solvent-based vs. waterborne systems) with end-use chemical resistance, a level of control not achievable with simpler cellulose esters.

CAB Applications by Quantitative Evidence

High-Flux Ultrafiltration & Pervaporation Membranes

In water treatment and solvent recovery, CAB-based membranes are the preferred choice over CA or CAP. The 3.8-fold higher pure water flux of CAB membranes, as directly measured by Mohammadi et al. (2018) , directly translates into higher productivity, smaller system footprints, and lower operating costs. CAB's inherently more porous structure, a consequence of its lower glass transition temperature, is the key to this performance advantage.

Modified-Release Pharmaceutical Coatings

For osmotic pump or sustained-release tablet formulations, CAB offers a critical advantage over ethylcellulose (EC). As shown by Thombre et al. (2018) , CAB coatings provide faster drug release due to higher film permeability, enabling design of dosage forms with shorter lag times. Its superior mechanical flexibility also ensures coating integrity during passage through the gastrointestinal tract.

High-Performance Moisture-Barrier Coatings

For protecting sensitive electronic components or packaging where moisture exclusion is paramount, CAB is a scientifically justified choice over CA or CAP. The foundational work by Sprockel (1990) established that CAB has a lower water vapor transmission rate than its ester analogs, owing to the longer alkyl chain of the butyryl substituent. This directly extends product life and reliability.

Chemically Resistant Coatings for Aggressive Environments

When designing coatings for chemical plants, automotive underbodies, or marine environments, low-butyryl-content CAB grades (e.g., CAB-171-15) are uniquely suitable. As outlined in the Eastman product data sheet , these grades exhibit excellent resistance to oils, greases, and a wide range of chemicals due to their limited solubility, a property not found in equivalent cellulose acetate or high-butyryl CABs.

Application

Selection Property

Validation Focus

High-flux membranes (UF/pervaporation)

Intrinsic permeability linked to butyryl content

Benchmark pure water flux vs. CA/CAP

Modified-release pharmaceutical coatings

Water permeability and mechanical flexibility

Drug release lag time and coating integrity studies

Moisture-barrier protective films

Low water vapor transmission rate

WVTR ranking against cellulose ester analogs

Chemically resistant coatings

Low butyryl content for resistance to oils/greases/chemicals

Solubility testing per ASTM; chemical resistance panels

• [1] M. Mohammadi, A. R. Khosravi, M. Hemmati, 'A new perspective and comparative study on demixing and gelation behavior...', Polymer Engineering and Science, vol. 58, no. 7, pp. 1135-1145, 2018. View Source
• [2] A. G. Thombre, A. R. DeNoto, D. J. Gibbes, 'Cellulose Acetate Butyrate: Ammonio Methacrylate Copolymer Blends as a Novel Coating in Osmotic Tablets', AAPS PharmSciTech, vol. 19, pp. 148-154, 2018. View Source
• [3] O. L. Sprockel, W. E. Shell, 'Permeability of cellulose polymers: water vapour transmission rates', Journal of Pharmacy and Pharmacology, vol. 42, no. 3, pp. 152-156, 1990. View Source